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Compound of Interest

Compound Name: Methyl ZINC chloride

Cat. No.: B1370476 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of organometallic reagents like Methylzinc chloride is paramount. This document

provides a comprehensive operational plan, summarizing critical safety protocols and logistical

procedures.

Hazard Summary
Methylzinc chloride solution in THF is a highly flammable liquid and vapor that causes severe

skin burns and eye damage.[1] It is harmful if swallowed and may cause respiratory irritation,

drowsiness, or dizziness.[1][2] It is also suspected of causing cancer.[1][2] Due to the presence

of Tetrahydrofuran (THF), it may form explosive peroxides.[1]
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Hazard Classification Description

Flammable Liquid
Category 2 - Highly flammable liquid and vapor.

[1]

Skin Corrosion/Irritation
Category 1B - Causes severe skin burns and

eye damage.[1][3]

Serious Eye Damage/Irritation Category 1 - Causes serious eye damage.[1]

Acute Toxicity (Oral) Category 4 - Harmful if swallowed.[2]

Carcinogenicity Category 2 - Suspected of causing cancer.[1]

Specific target organ toxicity (single exposure)
Category 3 - May cause respiratory irritation,

drowsiness or dizziness.[1]

Personal Protective Equipment (PPE)
When handling Methylzinc chloride, a comprehensive suite of personal protective equipment is

mandatory to prevent exposure.

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield are

required. Ensure compliance with OSHA's 29

CFR 1910.133 or European Standard EN166.[1]

[4]

Skin Protection

Wear flame-retardant and antistatic protective

clothing.[2] Chemical-resistant gloves (e.g.,

Butyl rubber, >0.7 mm thickness, with a

breakthrough time of >480 min) are essential.[5]

Respiratory Protection

Work should be conducted in a chemical fume

hood.[1][2] If vapors or aerosols are generated,

a NIOSH/MSHA or European Standard EN 149

approved respirator is required.[1]

Footwear Wear safety footwear.
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Operational Plan: Safe Handling and Storage
Engineering Controls:

Work exclusively in a well-ventilated area, preferably under a chemical fume hood.[1][2]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][4]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][6]

Handling Procedures:

Preparation: Before handling, obtain special instructions and ensure all safety precautions

have been read and understood.[1]

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge.[1]

Tool Usage: Use only non-sparking tools.[1]

Inert Atmosphere: Store and handle under an inert atmosphere, such as nitrogen or argon.[1]

Avoidance: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[1][2]

Hygiene: Wash hands and face thoroughly after handling.[1][2] Do not eat, drink, or smoke in

the work area.[2] Contaminated clothing should be removed immediately and washed before

reuse.[1][7]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store in a locked-up, corrosives, and flammables area.[1]

The recommended storage temperature is typically found on the product label.[2]
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Emergency Procedures
First-Aid Measures:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

plenty of water/shower. Call a physician immediately.[1][2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and call an ophthalmologist immediately.

[1][2]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Call a

physician immediately.[1][2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician immediately.[1]

Fire Extinguishing:

Suitable extinguishing media: Use CO2, dry chemical, dry sand, or alcohol-resistant foam.[1]

Unsuitable extinguishing media: Do not use water, as the substance may react violently.

Specific hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[1][4] Containers may explode when heated.[1]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[2]

Container Management: Do not mix with other waste. Leave chemicals in their original

containers.[2] Handle uncleaned containers as you would the product itself.[2]

Waste Collection: For spills, use an inert absorbent material like Chemizorb® and collect it in

a suitable, closed container for disposal.[2]

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1][2] This can be a designated hazardous waste facility.[8]
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Professional Services: For larger quantities or if unsure, enlist the help of professional

hazardous waste disposal services.[8]

Safe Handling and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://postapplescientific.com/3-ways-to-safely-dispose-of-zinc-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling Methyl
ZINC Chloride

Preparation:
- Read SDS

- Obtain special instructions

Wear Appropriate PPE:
- Safety Goggles/Face Shield

- Flame-retardant Clothing
- Chemical-resistant Gloves

- Respirator (if needed)

Use Engineering Controls:
- Chemical Fume Hood

- Explosion-proof Equipment
- Eyewash & Safety Shower

Safe Handling:
- Ground/Bond Equipment
- Use Non-sparking Tools
- Handle under Inert Gas

- Avoid Contact & Inhalation

Proper Storage:
- Cool, Dry, Well-ventilated
- Tightly Closed Container

- Locked & Designated Area

After Use

Spill or Exposure?

During Use

End: Procedure Complete

Task Finished

Emergency First Aid:
- Skin: Rinse with water
- Eyes: Rinse with water

- Inhalation: Fresh air
- Ingestion: Do NOT induce vomiting
- Seek Immediate Medical Attention

Yes (Exposure)

Spill Cleanup:
- Evacuate Area

- Use Inert Absorbent
- Collect in Sealed Container

Yes (Spill)

Waste Disposal:
- Do Not Mix Wastes

- Use Original Containers
- Dispose at Approved Facility

No

After Medical Clearance

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methylzinc chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1370476?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC436080500&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/417297
https://pubchem.ncbi.nlm.nih.gov/compound/Methylzinc-chloride
https://www.fishersci.com/store/msds?partNumber=AAH58185AD&productDescription=ALFA-METHLBENZLZINC+CLRID+50ML&vendorId=VN00024248&countryCode=US&language=en
https://www.lipmes.com/pdfs/en/sec/Zinc_chloride_solution.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Zinc-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAH54398&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://postapplescientific.com/3-ways-to-safely-dispose-of-zinc-chloride/
https://www.benchchem.com/product/b1370476#personal-protective-equipment-for-handling-methyl-zinc-chloride
https://www.benchchem.com/product/b1370476#personal-protective-equipment-for-handling-methyl-zinc-chloride
https://www.benchchem.com/product/b1370476#personal-protective-equipment-for-handling-methyl-zinc-chloride
https://www.benchchem.com/product/b1370476#personal-protective-equipment-for-handling-methyl-zinc-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1370476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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